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Compound of Interest

Compound Name: Boc-3-(2-pyridyl)-Ala-OH

Cat. No.: B1272745

Essential Safety and Handling Guide for Boc-3-(2-
pyridyl)-Ala-OH

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Boc-3-(2-pyridyl)-Ala-OH (CAS
Number: 71239-85-5).[1] Adherence to these protocols is essential for maintaining a safe
laboratory environment and ensuring experimental integrity.

Hazard Identification and Classification

Boc-3-(2-pyridyl)-Ala-OH is classified as a hazardous substance that can cause irritation.[1][2]
[3] The primary routes of exposure are inhalation of dust, skin contact, and eye contact. The
following table summarizes its classification under the Globally Harmonized System (GHS).[2]
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Hazard

Hazard Class Category Pictogram Signal Word
Statement
H315: Causes GHSO07

Skin Irritation 2 skin irritation[1] (Exclamation Warning[1]
[21[3] Mark)[1]

H319: Causes

Eye Irritation 2 serious eye
irritation[1][2][3]

Specific Target

. H335: May
Organ Toxicity )
] cause respiratory

(Single o
irritation[1][2][3]

Exposure)

Personal Protective Equipment (PPE)

All personnel must wear the appropriate PPE when handling Boc-3-(2-pyridyl)-Ala-OH to
minimize exposure.
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Protection Type Required Equipment Rationale and Specifications

o Protects against airborne
] Safety glasses with side- ) )
Eye and Face Protection particles and accidental

shields or goggles
gogg splashes.[1][4]

Mandatory to prevent skin

contact and irritation.[1][4]
Hand Protection Disposable nitrile gloves Gloves should be inspected

before use and changed

immediately if contaminated.[4]

Protects personal clothing and

Body Protection Standard laboratory coat prevents skin contamination.[4]

[5]

Required if there is a risk of
) ) NIOSH-approved N95 dust generating dust, especially
Respiratory Protection ]
mask when handling the powder

outside of a fume hood.[1]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical. The following procedural guidance
outlines the necessary steps.

Experimental Protocol: Safe Handling Workflow

e Preparation and Engineering Controls:

o Always handle Boc-3-(2-pyridyl)-Ala-OH in a well-ventilated area.[5] A chemical fume
hood is strongly recommended for all procedures that may generate dust, such as
weighing and transferring the solid.[5]

o Ensure an eyewash station and safety shower are readily accessible.
e Handling the Compound:

o Before beginning work, ensure all required PPE is worn correctly.
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o Avoid creating dust when handling the powder.[4][5] Use a spatula for transfers.

o Avoid all direct contact with the chemical.[6]

o Keep the container tightly closed when not in use.[3]

e Storage:

o Store the compound in its original, tightly sealed container.[5]

o Keep in a cool, dry, and well-ventilated place, with a recommended temperature of O - 8
°C.[5107]

o Store away from incompatible materials, such as strong oxidizing agents.[4][5][8]

e Cleanup:

o Decontaminate the work area thoroughly after handling is complete.

o Wash hands with soap and water after removing gloves and before leaving the laboratory.

[3][5]
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Step 1: Preparation
- Don all required PPE
- Work in a fume hood

Step 2: Weighing & Transfer
- Handle carefully to avoid dust
- Use appropriate tools (spatula)

Step 3: Use in Experiment
- Keep container sealed when not in use
- Avoid contact with skin and eyes

Step 4: Decontamination
- Clean work surfaces
- Dispose of contaminated materials

Step 5: Remove PPE
- Remove gloves and lab coat

Step 6: Personal Hygiene
- Wash hands thoroughly

Click to download full resolution via product page

Diagram 1: Step-by-step workflow for the safe handling of Boc-3-(2-pyridyl)-Ala-OH.

First Aid Measures

In the event of accidental exposure, follow these immediate first aid procedures.
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Exposure Type First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if
Eye Contact )

present and easy to do.[3][4] Seek medical

attention if irritation persists.[4][6]

Wash the affected area thoroughly with soap
) and plenty of water.[3][8] If skin irritation occurs,
Skin Contact ] ) )
seek medical advice.[3] Remove contaminated

clothing.

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[3][8] Seek medical

help if you feel unwell.[3]

Rinse mouth with water.[8][9] Do not induce
Ingestion vomiting. Never give anything by mouth to an

unconscious person.[9]

Spill and Disposal Plan

Proper containment and disposal are necessary to prevent environmental contamination and
further exposure.

o Spill Cleanup:

o In case of a spill, ensure the area is well-ventilated and personnel are wearing appropriate
PPE.

o Avoid actions that could generate dust.[4][6]

o Gently sweep up the solid material using a dry cleanup procedure and place it into a
suitable, closed, and labeled container for disposal.[4][8]

» Waste Disposal:

o Contaminated Materials: Any materials that come into contact with the chemical, such as
gloves, weighing paper, and wipes, must be considered contaminated. Place these items
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in a sealed, clearly labeled container for hazardous waste.[4][10]

o Unused Chemical: Dispose of unused Boc-3-(2-pyridyl)-Ala-OH as hazardous chemical
waste.

o Final Disposal: All waste must be disposed of in accordance with federal, state, and local
environmental regulations.[8] Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance on disposal procedures.[5][10]

Identified Hazards

H315: Skin Irritation 9 c atio H335: Respiratory Irritation
}Jrevents

Use in Fume Hood

prevents prevents

Required Protective Measures

Wear Nitrile Gloves Wear Safety Goggles

(or wear N95 mask)

Click to download full resolution via product page

Diagram 2: Logical relationship between chemical hazards and required safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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